Cas no 616-31-9 (3-Pentanethiol)

3-Pentanethiol (CAS 105-53-3) is a branched aliphatic thiol with the molecular formula C5H12S. This clear, colorless to pale yellow liquid is characterized by its strong, unpleasant odor typical of mercaptans. It serves as a versatile intermediate in organic synthesis, particularly in the production of agrochemicals, pharmaceuticals, and specialty chemicals. Its thiol group enables applications as a sulfur-containing building block for ligands, catalysts, and surface modifiers. The compound exhibits moderate reactivity, making it suitable for controlled reactions such as thiol-ene click chemistry. With a boiling point of approximately 125–126°C and low water solubility, it is compatible with various organic solvents. Proper handling is essential due to its flammability and potential toxicity.

3-Pentanethiol structure

Product Name:3-Pentanethiol

CAS No:616-31-9

MF:C₅H₁₂S

MW:104.213780403137

CID:522142

PubChem ID:69220

Update Time:2025-06-07

3-Pentanethiol Chemical and Physical Properties

Names and Identifiers

- 3-Pentanethiol
- pentane-3-thiol
- 1-Aethyl-propylmercaptan
- 1-Ethylpropyl hydrosulfide
- 3-Pentanthiol
- 3-Pentylmercaptan
- Pentan-3-thiol
- Pentanthiol-(3)
- Pentyl-mercaptan-(3)
- Inchi： 1S/C5H12S/c1-3-5(6)4-2/h5-6H,3-4H2,1-2H3
- InChI Key： WICKAMSPKJXSGN-UHFFFAOYSA-N
- SMILES： SC(CC)CC

Computed Properties

Exact Mass: 104.06600
Monoisotopic Mass: 104.06597156g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 2
Complexity: 23.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 1Å²

Experimental Properties

Density: 0.837
Melting Point: -110.8°C
Boiling Point: 113.9°C
Refractive Index: 1.4421
PSA: 38.80000
LogP: 2.10480
FEMA: 4694 | 3-PENTANETHIOL

3-Pentanethiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-62572-0.05g	pentane-3-thiol	616-31-9	95%	0.05g	$155.0	2023-02-13
Enamine	EN300-62572-0.1g	pentane-3-thiol	616-31-9	95%	0.1g	$232.0	2023-02-13
Enamine	EN300-62572-0.25g	pentane-3-thiol	616-31-9	95%	0.25g	$331.0	2023-02-13
Enamine	EN300-62572-0.5g	pentane-3-thiol	616-31-9	95%	0.5g	$524.0	2023-02-13
Enamine	EN300-62572-1.0g	pentane-3-thiol	616-31-9	95%	1.0g	$671.0	2023-02-13
Enamine	EN300-62572-2.5g	pentane-3-thiol	616-31-9	95%	2.5g	$1315.0	2023-02-13
Enamine	EN300-62572-5.0g	pentane-3-thiol	616-31-9	95%	5.0g	$1945.0	2023-02-13
Enamine	EN300-62572-10.0g	pentane-3-thiol	616-31-9	95%	10.0g	$2884.0	2023-02-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1323825-50mg	Pentane-3-thiol	616-31-9	95%	50mg	￥3621.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1323825-100mg	Pentane-3-thiol	616-31-9	95%	100mg	￥5846.00	2024-05-06